Octyl gallate
Octyl gallate
Octyl gallate, also known as E311 or octyl gallic acid, belongs to the class of organic compounds known as galloyl esters. These are organic compounds that contain an ester derivative of 3, 4, 5-trihydroxybenzoic acid. Octyl gallate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octyl gallate is primarily located in the membrane (predicted from logP). Octyl gallate is a potentially toxic compound.
Octyl gallate is a gallate ester obtained by condensation of the carboxy group of gallic acid with the hydroxy group of octanol. It has a role as a food antioxidant, a plant metabolite and a hypoglycemic agent.
Octyl gallate is a gallate ester obtained by condensation of the carboxy group of gallic acid with the hydroxy group of octanol. It has a role as a food antioxidant, a plant metabolite and a hypoglycemic agent.
Brand Name:
Vulcanchem
CAS No.:
1034-01-1
VCID:
VC0086378
InChI:
InChI=1S/C15H22O5/c1-2-3-4-5-6-7-8-20-15(19)11-9-12(16)14(18)13(17)10-11/h9-10,16-18H,2-8H2,1H3
SMILES:
CCCCCCCCOC(=O)C1=CC(=C(C(=C1)O)O)O
Molecular Formula:
C15H22O5
Molecular Weight:
282.33 g/mol
Octyl gallate
CAS No.: 1034-01-1
Main Products
VCID: VC0086378
Molecular Formula: C15H22O5
Molecular Weight: 282.33 g/mol
| CAS No. | 1034-01-1 |
|---|---|
| Product Name | Octyl gallate |
| Molecular Formula | C15H22O5 |
| Molecular Weight | 282.33 g/mol |
| IUPAC Name | octyl 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C15H22O5/c1-2-3-4-5-6-7-8-20-15(19)11-9-12(16)14(18)13(17)10-11/h9-10,16-18H,2-8H2,1H3 |
| Standard InChIKey | NRPKURNSADTHLJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)C1=CC(=C(C(=C1)O)O)O |
| Canonical SMILES | CCCCCCCCOC(=O)C1=CC(=C(C(=C1)O)O)O |
| Melting Point | 102.5 °C Between 99 °C and 102 °C after drying at 90 °C for six hours 94-95°C |
| Physical Description | White to creamy-white odourless solid Solid |
| Description | Octyl gallate, also known as E311 or octyl gallic acid, belongs to the class of organic compounds known as galloyl esters. These are organic compounds that contain an ester derivative of 3, 4, 5-trihydroxybenzoic acid. Octyl gallate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octyl gallate is primarily located in the membrane (predicted from logP). Octyl gallate is a potentially toxic compound. Octyl gallate is a gallate ester obtained by condensation of the carboxy group of gallic acid with the hydroxy group of octanol. It has a role as a food antioxidant, a plant metabolite and a hypoglycemic agent. |
| Solubility | 1.27e-04 M Insoluble in water, freely soluble in ethanol, ether and propane-1,2-diol 0.036 mg/mL at 20 °C |
| Synonyms | 3,4,5-trihydroxybenzoic acid octyl ester octyl gallate octyl gallate dihydrate |
| PubChem Compound | 61253 |
| Last Modified | Nov 11 2021 |
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